Cas no 178174-35-1 (9H-Carbazole-9-ethanol,1,2,3,4-tetrahydro-)

9H-Carbazole-9-ethanol,1,2,3,4-tetrahydro- structure
178174-35-1 structure
Product Name:9H-Carbazole-9-ethanol,1,2,3,4-tetrahydro-
CAS No:178174-35-1
MF:C14H17NO
MW:215.290883779526
CID:112819
PubChem ID:21993505
Update Time:2025-04-18

9H-Carbazole-9-ethanol,1,2,3,4-tetrahydro- Chemical and Physical Properties

Names and Identifiers

    • 9H-Carbazole-9-ethanol,1,2,3,4-tetrahydro-
    • 1-Naphthaleneethanol,1,2,3,4-tetrahydro
    • 9H-Carbazole-9-ethanol, 1,2,3,4-tetrahydro-
    • 178174-35-1
    • 2-(1,2,3,4-tetrahydrocarbazol-9-yl)ethanol
    • Inchi: 1S/C14H17NO/c16-10-9-15-13-7-3-1-5-11(13)12-6-2-4-8-14(12)15/h1,3,5,7,16H,2,4,6,8-10H2
    • InChI Key: IQONTKKCARMUHK-UHFFFAOYSA-N
    • SMILES: OCCN1C2C=CC=CC=2C2CCCCC1=2

Computed Properties

  • Exact Mass: 215.13100
  • Monoisotopic Mass: 215.131
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 243
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 25.2A^2
  • XLogP3: 2.5

Experimental Properties

  • Density: 1.19
  • Boiling Point: 414.4°Cat760mmHg
  • Flash Point: 204.4°C
  • Refractive Index: 1.63
  • PSA: 25.16000
  • LogP: 2.51240
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